Cas no 100836-71-3 (Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, phenylmethyl ester, monohydrochloride (9CI))

Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, phenylmethyl ester, monohydrochloride (9CI) structure
100836-71-3 structure
Product Name:Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, phenylmethyl ester, monohydrochloride (9CI)
CAS No:100836-71-3
MF:C14H21ClN2O2
MW:284.781742811203
CID:201465
PubChem ID:127262197
Update Time:2025-04-19

Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, phenylmethyl ester, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, phenylmethyl ester, monohydrochloride (9CI)
    • benzyl N-(2-pyrrolidin-1-ylethyl)carbamate,chloride
    • Benzyl (2-(pyrrolidin-1-yl)ethyl)carbamate hydrochloride
    • DTXSID00905788
    • Benzyl hydrogen [2-(pyrrolidin-1-yl)ethyl]carbonimidate--hydrogen chloride (1/1)
    • 100836-71-3
    • Inchi: 1S/C14H20N2O2.ClH/c17-14(15-8-11-16-9-4-5-10-16)18-12-13-6-2-1-3-7-13;/h1-3,6-7H,4-5,8-12H2,(H,15,17);1H
    • InChI Key: PSJXLOORDRNUJU-UHFFFAOYSA-N
    • SMILES: Cl.O(CC1C=CC=CC=1)C(NCCN1CCCC1)=O

Computed Properties

  • Exact Mass: 262.9649
  • Monoisotopic Mass: 284.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 246
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.8A^2

Experimental Properties

  • Boiling Point: 402.3°Cat760mmHg
  • Flash Point: 197.1°C
  • PSA: 46.3
  • LogP: 2.82540
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